Cas no 15481-55-7 (Ethyl 4-Nitrobenzenesulfonate)
Ethyl 4-Nitrobenzenesulfonate is a sulfonate ester derivative of 4-nitrobenzenesulfonic acid, commonly utilized as an alkylating agent in organic synthesis. Its key advantages include high reactivity in nucleophilic substitution reactions, making it valuable for introducing the ethyl group into target molecules. The nitro group enhances the electrophilicity of the sulfonate moiety, facilitating efficient alkylation under mild conditions. This compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals, where precise ethylation is required. Its stability and well-defined reactivity profile ensure consistent performance in laboratory and industrial applications. Proper handling is essential due to its potential irritant properties.
Ethyl 4-Nitrobenzenesulfonate structure
Product Name:Ethyl 4-Nitrobenzenesulfonate
CAS No:15481-55-7
MF:C8H9NO5S
MW:231.225761175156
CID:218495
PubChem ID:95081
Update Time:2025-06-06
Ethyl 4-Nitrobenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-nitro-, ethyl ester
- Ethyl 4-Nitrobenzenesulfonate
- 4-nitro-benzenesulfonic acid ethyl ester
- 4-Nitrobenzenesulfonic acid ethyl ester
- 4-Nitro-benzolsulfonsaeure-aethylester
- AC1L3TJC
- AC1Q1ZH2
- AR-1H8855
- Ethyl nitrobenzene-p-sulfonate
- ethyl nitrobenzene-p-sulphonate
- ethyl p-nitrobenzenesulfonate
- NSC16567
- Benzenesulfonic acid, 4-nitro-, ethyl ester
- SCHEMBL4456811
- DTXSID50165734
- 15481-55-7
- MHGHMVLMYWTSMK-UHFFFAOYSA-N
- AKOS015997064
- NSC 16567
- NSC-16567
-
- Inchi: 1S/C8H9NO5S/c1-2-14-15(12,13)8-5-3-7(4-6-8)9(10)11/h3-6H,2H2,1H3
- InChI Key: MHGHMVLMYWTSMK-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)OCC
Computed Properties
- Exact Mass: 231.02017
- Monoisotopic Mass: 231.02014356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- PSA: 86.51
- LogP: 2.92400
Ethyl 4-Nitrobenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N154000-50mg |
Ethyl 4-Nitrobenzenesulfonate |
15481-55-7 | 50mg |
$190.00 | 2023-05-17 | ||
| TRC | N154000-250mg |
Ethyl 4-Nitrobenzenesulfonate |
15481-55-7 | 250mg |
$ 800.00 | 2023-09-06 | ||
| TRC | N154000-500mg |
Ethyl 4-Nitrobenzenesulfonate |
15481-55-7 | 500mg |
$1499.00 | 2023-05-17 | ||
| BAI LING WEI Technology Co., Ltd. | J60N154000-250mg |
15481-55-7 | 250mg |
¥9768 | 2025-03-12 |
Ethyl 4-Nitrobenzenesulfonate Related Literature
-
Gabriela Gil Alvaradejo,Mathias Glassner,Richard Hoogenboom,Guillaume Delaittre RSC Adv. 2018 8 9471
-
Mariacristina Failla,Giuseppe Floresta,Vincenzo Abbate RSC Med. Chem. 2023 14 592
-
Francisco J. Arraez,Xiaowen Xu,Mariya Edeleva,Paul H. M. Van Steenberge,Yoshi W. Marien,Valentin-Victor Jerca,Richard Hoogenboom,Dagmar R. D'hooge Polym. Chem. 2022 13 861
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